Cas no 2228372-37-8 (2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid
• CAS No: 2228372-37-8
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5853156
• PubChem ID: 165717878
• Update Time: 2025-10-25

2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid
• EN300-1777488
• 2228372-37-8

• Inchi： 1S/C10H18O4/c1-9(3-5-14-6-4-9)7-10(2,13)8(11)12/h13H,3-7H2,1-2H3,(H,11,12)
• InChI Key： WZAQZJJQTIITDG-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid

Professional Introduction to 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid (CAS No. 2228372-37-8)

2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228372-37-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical development, agrochemical formulations, and as a key intermediate in synthetic chemistry. The presence of both hydroxyl and methyl groups, coupled with an oxygen-containing heterocyclic ring, contributes to its versatile reactivity and functional utility.

The compound’s structure, featuring a 2-hydroxy-2-methyl moiety linked to a propanoic acid backbone with a 4-methyloxan-4-yl substituent, positions it as a valuable building block for the synthesis of more complex molecules. This structural motif is particularly relevant in the context of drug discovery, where such scaffolds often exhibit desirable pharmacokinetic properties and biological activity. The 4-methyloxan-4-yl group introduces a cyclic ether functionality, which can influence the compound’s solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate oxygen-rich heterocycles due to their prevalence in bioactive natural products and synthetic drugs. The 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid (CAS No. 2228372-37-8) fits within this broader trend, as its structural features align with those of many pharmacologically relevant molecules. For instance, similar scaffolds have been explored in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of bioactive molecules. The hydroxyl group and methyl group provide numerous opportunities for further functionalization via esterification, etherification, or oxidation reactions. These modifications can tailor the compound’s properties for specific applications, such as enhancing its bioavailability or modulating its interaction with biological receptors. Additionally, the 4-methyloxan-4-yl substituent may serve as a handle for further derivatization, enabling the construction of more intricate molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. The 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid (CAS No. 2228372-37-8) represents a promising candidate for further investigation due to its unique combination of functional groups. Its potential applications extend beyond drug discovery; it may also find utility in agrochemicals as part of formulations designed to enhance crop protection or yield improvement.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like this one. Techniques such as organometallic catalysis and flow chemistry have streamlined the synthesis of oxygen-containing heterocycles, making it feasible to produce intermediates like 2-hydroxy-2-methyl-3-(4-methyloxan-4-yl)propanoic acid on scales suitable for industrial applications. These innovations are particularly relevant in the context of green chemistry initiatives, which aim to reduce waste and improve sustainability in chemical manufacturing processes.

The biological activity of this compound remains an area of active investigation. Preliminary studies suggest that derivatives of this scaffold may exhibit interactions with enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes or inflammation. While further research is needed to fully elucidate its pharmacological profile, these early findings underscore its potential as a lead compound or intermediate in therapeutic development.

The synthesis and characterization of 2-hydroxy-2-methyl-3-(4-methyloxan-4-yll)propanoic acid (CAS No. 2228372-37-8) also highlight the importance of high-resolution analytical techniques in modern chemical research. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. These tools provide critical data for understanding reactivity patterns and optimizing synthetic routes.

In conclusion, 2-hydroxy-2-methyl-3-(4-methyloxan - 4 - yl)propanoic acid (CAS No. 2228372 - 37 - 8) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an attractive candidate for further exploration in pharmaceuticals, agrochemicals, and synthetic chemistry. As research continues to uncover new methodologies and applications for oxygen-rich heterocycles like this one, compounds such as this will undoubtedly play an increasingly important role in advancing scientific discovery.